Cas no 52723-83-8 (5-Chloro-4-iodo-2-methyl-phenylamine)

5-Chloro-4-iodo-2-methyl-phenylamine structure
52723-83-8 structure
Product Name:5-Chloro-4-iodo-2-methyl-phenylamine
CAS No:52723-83-8
MF:C7H7ClIN
MW:267.494652986526
CID:6839514
PubChem ID:124707032
Update Time:2025-02-14

5-Chloro-4-iodo-2-methyl-phenylamine Chemical and Physical Properties

Names and Identifiers

    • 52723-83-8
    • DTXSID301292304
    • 5-Chloro-4-iodo-2-methylbenzenamine
    • 5-Chloro-4-iodo-2-methyl-phenylamine
    • Inchi: 1S/C7H7ClIN/c1-4-2-6(9)5(8)3-7(4)10/h2-3H,10H2,1H3
    • InChI Key: SYCFXGBKGFOULI-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(=C(C)C=1)N)Cl

Computed Properties

  • Exact Mass: 266.93117Da
  • Monoisotopic Mass: 266.93117Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų
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